Cas no 1226179-46-9 (Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-)

Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl- structure
1226179-46-9 structure
Product Name:Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-
CAS No:1226179-46-9
MF:C10H12F2S
MW:202.264088630676
CID:4500921
PubChem ID:82076629
Update Time:2025-04-24

Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-[(difluoromethyl)thio]-1,3,5-trimethyl-
    • 1226179-46-9
    • (Difluoromethyl)(mesityl)sulfane
    • Inchi: 1S/C10H12F2S/c1-6-4-7(2)9(8(3)5-6)13-10(11)12/h4-5,10H,1-3H3
    • InChI Key: PEIIAINFWCGJER-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 202.06277788Da
  • Monoisotopic Mass: 202.06277788Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 25.3Ų
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